Cas no 1201-58-7 (9H-Purine,2,6-bis(methylthio)-)

9H-Purine,2,6-bis(methylthio)- structure
1201-58-7 structure
Product Name:9H-Purine,2,6-bis(methylthio)-
CAS No:1201-58-7
MF:C7H8N4S2
MW:212.295217514038
CID:223095
PubChem ID:95680
Update Time:2025-04-19

9H-Purine,2,6-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • 9H-Purine,2,6-bis(methylthio)-
    • 2,6-bis(methylsulfanyl)-7H-purine
    • 2,6-bis(methylthio)purine
    • 2,6-Bis-methylmercapto-purin
    • 2,6-bis-methylsulfanyl-7(9)H-purine
    • 2,6-Bis-methylthio-7-benzyl-7H-purin
    • 2,6-bismethylthiopurine
    • 7-benzyl-2,6-bis(methylsulfanyl)-7h-purine
    • 7-benzyl-2,6-bis-methylsulfanyl-7H-purine
    • AC1L6I5B
    • AG-J-50388
    • CTK5H1321
    • NSC59502
    • 2,6-bis(methylsulfanyl)-9H-purine
    • SCHEMBL763254
    • 2,6-bis(methylsulfanyl)-1H-purine
    • NSC685800
    • NSC29191
    • NSC 29191
    • 1H-Purine, 2,6-bis(methylthio)-
    • NSC-685800
    • DTXSID80152677
    • 2,6-Bis(methylthio)-1H-purine
    • NSC-29191
    • 2,6-Bis(methylthio)-9H-purine
    • 2,6-dimethylthiopurine
    • 1201-58-7
    • Inchi: 1S/C7H8N4S2/c1-12-6-4-5(9-3-8-4)10-7(11-6)13-2/h3H,1-2H3,(H,8,9,10,11)
    • InChI Key: QLBHIPFBFNPVKW-UHFFFAOYSA-N
    • SMILES: S(C)C1C2=C(N=C(N=1)SC)N=CN2

Computed Properties

  • Exact Mass: 212.01924
  • Monoisotopic Mass: 212.01903862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 105Ų

Experimental Properties

  • PSA: 49.44
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